Cas no 112921-00-3 (((3aR,4R,6R,6aR)-6-(6-amino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl sulfamate)

• Product Name: ((3aR,4R,6R,6aR)-6-(6-amino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl sulfamate
• CAS No: 112921-00-3
• MF: C₁₃H₁₈N₆O₆S
• MW: 386.383620738983
• CID: 2880661
• PubChem ID: 11589121
• Update Time: 2024-11-06

((3aR,4R,6R,6aR)-6-(6-amino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• ((3aR,4R,6R,6aR)-6-(6-amino-9H-purin-9-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl sulfamate
• Furo[3,4-d]-1,3-dioxole, adenosine deriv.
• C13611
• 2'-O,3'-O-Isopropylidene-5'-O-sulfamoyladenosine
• CS-0039600
• SCHEMBL2292456
• adenosine, 2',3'-o-(1-methylethylidene)-, 5'-sulfamate
• 112921-00-3
• Furo[3,4-d]-1,3-dioxole,adenosinederiv.

• Inchi： 1S/C13H18N6O6S/c1-13(2)24-8-6(3-22-26(15,20)21)23-12(9(8)25-13)19-5-18-7-10(14)16-4-17-11(7)19/h4-6,8-9,12H,3H2,1-2H3,(H2,14,16,17)(H2,15,20,21)/t6-,8-,9-,12-/m1/s1
• InChI Key： PCKRSJUZRCXCIR-WOUKDFQISA-N
• SMILES： S(N)(=O)(=O)OC[C@@H]1[C@@H]2[C@H]([C@H](N3C=NC4C(N)=NC=NC3=4)O1)OC(C)(C)O2

Computed Properties

• Exact Mass: 386.10085349g/mol
• Monoisotopic Mass: 386.10085349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 175